Cas no 1049750-51-7 (2-Isopropoxypropanohydrazide hydrochloride)

• Product Name: 2-Isopropoxypropanohydrazide hydrochloride
• CAS No: 1049750-51-7
• MF: C₆H₁₅ClN₂O₂
• MW: 182.648500680923
• CID: 1072015
• PubChem ID: 16641300
• Update Time: 2025-11-01

2-Isopropoxypropanohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxypropanohydrazide hydrochloride
• 2-(methylethoxy)propanohydrazide, chloride
• 2-isopropoxypropanehydrazide hydrochloride
• AG-A-43398
• AGN-PC-013PI5
• ARONIS012232
• CTK7E9817
• MolPort-003-993-543
• SBB080112
• 1049750-51-7
• ZRB75051
• 2-propan-2-yloxypropanehydrazide;hydrochloride
• 2-[(Propan-2-yl)oxy]propanehydrazide--hydrogen chloride (1/1)
• AKOS005110976
• 2-(propan-2-yloxy)propanehydrazide hydrochloride
• DTXSID90586404

• MDL： MFCD08559348
• Inchi： 1S/C6H14N2O2.ClH/c1-4(2)10-5(3)6(9)8-7;/h4-5H,7H2,1-3H3,(H,8,9);1H
• InChI Key： BEXYQLBEDKOJMZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(NN)=O)C)C(C)C

Computed Properties

• Exact Mass: 182.0822054g/mol
• Monoisotopic Mass: 182.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

2-Isopropoxypropanohydrazide hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on 2-Isopropoxypropanohydrazide hydrochloride

Introduction to 2-Isopropoxypropanohydrazide hydrochloride (CAS No. 1049750-51-7)

2-Isopropoxypropanohydrazide hydrochloride, with the chemical identifier CAS No. 1049750-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the hydrazide class, which is widely recognized for its versatile applications in drug development, particularly in the synthesis of heterocyclic compounds and as an intermediate in the preparation of bioactive molecules. The presence of both an isopropoxy and a hydrazide functional group makes this molecule a valuable building block for medicinal chemists, offering unique reactivity that can be exploited in the design of novel therapeutic agents.

The isopropoxypropanohydrazide hydrochloride salt form enhances its solubility and stability, making it more amenable to various synthetic protocols and facilitating its use in both laboratory-scale reactions and potentially large-scale pharmaceutical manufacturing. Its structural features suggest potential applications in the development of small-molecule inhibitors, particularly those targeting enzymes involved in metabolic pathways or signal transduction cascades. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of hydrazide derivatives in drug discovery, underscoring the relevance of compounds like 2-Isopropoxypropanohydrazide hydrochloride.

In recent years, there has been growing interest in the use of hydrazides as pharmacophores due to their ability to form stable bonds with biological targets through hydrogen bonding and other non-covalent interactions. The isopropoxy substituent introduces steric bulk and electronic effects that can modulate the binding affinity and selectivity of hydrazide-based compounds. This has led to several studies exploring derivatives of this class for their potential therapeutic effects. For instance, modifications of the isopropoxypropanohydrazide hydrochloride scaffold have been investigated for their activity against various biological targets, including proteases, kinases, and transcription factors.

One notable area of research involves the use of hydrazides in the development of antiviral and anticancer agents. The unique reactivity of the hydrazide group allows for facile condensation reactions with carbonyl compounds, leading to imines or oximes that can further be functionalized into more complex structures. This property has been leveraged in the synthesis of protease inhibitors, which are crucial in treating viral infections such as HIV and hepatitis C. Additionally, hydrazides have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often overexpressed in cancer cells.

The isopropoxypropanohydrazide hydrochloride compound itself has not yet been extensively studied in clinical trials, but its structural motif aligns with known pharmacophores that have demonstrated efficacy in preclinical models. The combination of an isopropoxy group and a hydrazide moiety suggests potential applications in modulating enzyme activity through both steric hindrance and hydrogen bonding interactions. This dual mode of action could enhance the potency and selectivity of drug candidates derived from this scaffold.

From a synthetic chemistry perspective, 2-Isopropoxypropanohydrazide hydrochloride serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for further functionalization through nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling reactions. These synthetic pathways enable medicinal chemists to explore a wide range of structural variations, optimizing properties such as solubility, bioavailability, and metabolic stability. The ability to modify both the isopropoxy and hydrazide groups provides ample opportunities for generating libraries of compounds for high-throughput screening.

The increasing availability of advanced analytical techniques has also facilitated a deeper understanding of the properties and reactivity of hydrazides like 2-Isopropoxypropanohydrazide hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled researchers to elucidate structures rapidly and accurately. These tools are essential for characterizing intermediates during synthetic routes and for confirming the identity of final products used in drug development.

In conclusion, 2-Isopropoxypropanohydrazide hydrochloride (CAS No. 1049750-51-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for hydrazides in drug discovery, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.